Cas no 2138265-06-0 (Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester)

Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester is a specialized ester derivative featuring a tert-butoxycarbonyl (Boc) protected amine group and a reactive chloromethyl moiety. This compound is particularly valuable in organic synthesis, where it serves as an intermediate for the introduction of protected amino acid functionalities or as a precursor for further functionalization. The Boc group ensures stability under basic conditions, while the chloromethyl ester offers versatility in nucleophilic substitution reactions. Its structural design facilitates controlled reactivity, making it suitable for peptide coupling, polymer modification, or pharmaceutical applications requiring selective derivatization. The compound’s well-defined reactivity profile enhances its utility in multistep synthetic routes.
Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester structure
2138265-06-0 structure
Product name:Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester
CAS No:2138265-06-0
MF:C11H20ClNO4
MW:265.73380279541
CID:5261033

Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester
    • Inchi: 1S/C11H20ClNO4/c1-10(2,3)17-9(15)13-11(4,5)6-8(14)16-7-12/h6-7H2,1-5H3,(H,13,15)
    • InChI Key: ZKVTZAAQGXEWJN-UHFFFAOYSA-N
    • SMILES: C(OCCl)(=O)CC(NC(OC(C)(C)C)=O)(C)C

Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-386407-10.0g
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
2138265-06-0 95.0%
10.0g
$4667.0 2025-03-16
Enamine
EN300-386407-5.0g
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
2138265-06-0 95.0%
5.0g
$3147.0 2025-03-16
Enamine
EN300-386407-0.1g
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
2138265-06-0 95.0%
0.1g
$956.0 2025-03-16
Enamine
EN300-386407-0.5g
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
2138265-06-0 95.0%
0.5g
$1043.0 2025-03-16
Enamine
EN300-386407-2.5g
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
2138265-06-0 95.0%
2.5g
$2127.0 2025-03-16
Enamine
EN300-386407-1.0g
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
2138265-06-0 95.0%
1.0g
$1086.0 2025-03-16
Enamine
EN300-386407-0.05g
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
2138265-06-0 95.0%
0.05g
$912.0 2025-03-16
Enamine
EN300-386407-0.25g
chloromethyl 3-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
2138265-06-0 95.0%
0.25g
$999.0 2025-03-16

Additional information on Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester

Butanoic Acid, 3-[[(1,1-Dimethylethoxy)Carbonyl]Amino]-3-Methyl-, Chloromethyl Ester: A Comprehensive Overview

The compound with CAS No 2138265-06-0, commonly referred to as Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester, is a complex organic molecule with significant potential in various chemical and biochemical applications. This compound is characterized by its unique structure, which includes a butanoic acid backbone modified with specific substituents that confer it with distinct chemical properties.

The name of the compound itself provides critical insights into its structure. The term butanoic acid indicates a four-carbon carboxylic acid chain, while the substituents (1,1-dimethylethoxy)carbonyl and chloromethyl ester highlight the functional groups attached to the molecule. These groups play a pivotal role in determining the compound's reactivity and stability under different conditions.

Recent studies have focused on the synthesis and characterization of this compound, particularly its stability under various pH conditions and its reactivity towards nucleophilic substitutions. Researchers have found that the presence of the (1,1-dimethylethoxy)carbonyl group significantly enhances the molecule's resistance to hydrolysis, making it a promising candidate for use in pharmaceutical intermediates and agrochemicals.

In terms of applications, this compound has shown potential in the development of new drug delivery systems due to its ability to form stable ester linkages with other molecules. Additionally, its compatibility with common organic solvents and its relatively low toxicity profile make it an attractive option for use in industrial settings.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic acyl substitution and esterification processes. Recent advancements in catalytic techniques have enabled chemists to optimize these reactions, leading to higher yields and improved purity levels.

From an environmental perspective, studies have been conducted to assess the biodegradability of this compound. Initial findings suggest that under aerobic conditions, the molecule can undergo microbial degradation within a relatively short timeframe, reducing its environmental footprint.

In conclusion, Butanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-3-methyl-, chloromethyl ester (CAS No 2138265-06-0) represents a versatile and innovative chemical entity with a wide range of potential applications across multiple industries. Continued research into its properties and behavior under varying conditions will undoubtedly unlock further opportunities for its utilization in both academic and industrial settings.

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